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Compound of Interest

Compound Name: ZINC13466751

Cat. No.: B2989913

Attempts to retrieve specific data, including the CAS number and molecular weight for the
chemical identifier ZINC13466751, have revealed that this entry, along with its successor
ZINC33030613, has been revoked from major chemical databases. This status indicates that
the identifiers are no longer actively maintained or validated, making the retrieval of accurate
and reliable technical information, such as experimental protocols and signaling pathways,
impracticable.

The investigation into ZINC13466751 led to the discovery that it had been superseded by
ZINC33030613. However, further searches confirmed that the PubChem entry for the
substance identifier (SID) associated with ZINC33030613, SID 71566751, is also marked as
"Revoked". This designation implies that the information previously associated with this entry
may be outdated or has been removed by the data contributor.

The ZINC database is a comprehensive collection of commercially available compounds
designed for virtual screening and drug discovery.[1][2][3] It is a dynamic resource that
undergoes continuous updates, with new versions being released over time.[1][4][5] Identifiers
within this database can be updated, merged, or, as in this case, revoked for various reasons,
including data quality control or changes in the commercial availability of the compound.

Due to the revoked status of both ZINC13466751 and ZINC33030613, essential chemical
information such as a Chemical Abstracts Service (CAS) number and a definitive molecular
weight could not be located in publicly accessible scientific databases. The absence of this
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fundamental data precludes the possibility of conducting targeted searches for experimental
studies, detailed protocols, or associated biological signaling pathways.

Consequently, the creation of an in-depth technical guide or whitepaper as requested is not
feasible. The core requirements for such a document, including the presentation of quantitative
data, experimental methodologies, and signaling pathway diagrams, are contingent upon the
availability of a well-defined and validated chemical entity. Without a valid chemical identifier
and its associated scientific literature, any attempt to generate such a guide would be based on
speculation and would not meet the standards of scientific accuracy required for a research
and drug development audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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